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Compound of Interest

Compound Name: 2-Fluoro-5-(trifluoromethyl)pyridine

Cat. No.: B1310066

An In-depth Technical Guide to the Physical Properties of 2-Fluoro-5-
(trifluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 2-Fluoro-5-(trifluoromethyl)pyridine, a key intermediate in the synthesis of
pharmaceuticals and agrochemicals.[1] The information is presented for use in laboratory
settings, chemical synthesis, and drug development processes.

Chemical Identity and Structure

e Chemical Name: 2-Fluoro-5-(trifluoromethyl)pyridine
e CAS Number: 69045-82-5

e Molecular Formula: CeHsFaN[1][2][3]

e Molecular Weight: 165.09 g/mol [1][2]

e InChl Key: UUODQIKUTGWMPT-UHFFFAOYSA-N

e SMILES: Fclcce(cnl)C(F)(F)F

Quantitative Physical Properties
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The physical characteristics of 2-Fluoro-5-(trifluoromethyl)pyridine are summarized in the
table below. These properties are essential for handling, reaction setup, and purification
processes. The compound typically appears as a colorless to almost colorless clear liquid.[1]

Property Value Source(s)
Density 1.368 g/mL at 25 °C [1]

1.371 g/mL [2][3]

Boiling Point 118-122 °C [11[21[3]
120 °C

Flash Point 32 °C/89.6 °F (closed cup)

32.2 °C/90.0 °F (closed cup)

35°C/95 °F [112](3]

Refractive Index n20/D 1.401

1.4020 [1][2]

pKa (Predicted) -2.86 £ 0.10 [1]

Experimental Protocols and Methodologies

While specific experimental reports detailing the determination of each physical property for this
exact compound are not publicly available, the values presented are consistent with standard
analytical techniques used in chemical characterization. Below are descriptions of the general
methodologies employed for measuring such properties.

Synthesis and Purification Workflow

The synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine often involves the fluorination of a
precursor like 2-chloro-5-trifluoromethylpyridine.[1] The general workflow involves heating the
precursor with a fluorinating agent (e.g., KF) in a suitable solvent, followed by purification.[1]
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Reactants & Solvent
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Caption: General synthesis and purification workflow for 2-Fluoro-5-(trifluoromethyl)pyridine.

1. Boiling Point Determination: The boiling point is typically determined through distillation. For
the synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine, a common purification method is
reduced pressure distillation.[1] The experimental protocol involves:

e Heating the crude reaction mixture in a distillation flask connected to a condenser and a
receiving flask.

e Applying a vacuum to reduce the system pressure.

e Recording the temperature at which the liquid boils and condenses as the boiling point at
that specific pressure. The fraction collected between 40-45 °C at 11 mmHg corresponds to
the purified product.[1]

e This value can be extrapolated to determine the boiling point at atmospheric pressure.

2. Density Measurement: The density of a liquid like 2-Fluoro-5-(trifluoromethyl)pyridine is
measured using standard laboratory equipment.
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Pycnometer Method: A pycnometer, a flask with a specific, known volume, is weighed empty,
then filled with the sample liquid, and weighed again. The density is calculated by dividing
the mass of the liquid by the known volume of the pycnometer, with temperature corrections
applied.

Hydrometer: A calibrated hydrometer can be floated in the liquid. The density is read directly

from the scale at the point where the liquid surface meets the hydrometer stem.

3. Refractive Index Measurement: The refractive index, a measure of how light propagates
through the substance, is determined using a refractometer (e.g., an Abbé refractometer).

o A small drop of the liquid sample is placed on the prism of the refractometer.
e Light is passed through the sample, and the instrument measures the angle of refraction.

e The refractive index is read directly from the instrument's scale. This measurement is
standardized at 20 °C using the sodium D-line (n20/D).

Solubility and Applications

While quantitative solubility data in various solvents is not extensively documented in the
available literature, the compound's structure suggests it has strong lipophilicity.[1] This
characteristic is crucial for its application as an important intermediate in the development of
pesticides and pharmaceuticals, where bioavailability and transport across biological
membranes are critical.[1]

Safety and Handling

2-Fluoro-5-(trifluoromethyl)pyridine is a flammable liquid and vapor. It may also cause an
allergic skin reaction and is considered harmful to aquatic life with long-lasting effects.

» Signal Word: Warning

e Hazard Statements: H226 (Flammable liquid and vapor), H317 (May cause an allergic skin
reaction), H412 (Harmful to aquatic life with long lasting effects).

o Storage: It should be stored under an inert gas (nitrogen or argon) at 2-8°C in a well-

ventilated place, away from heat and ignition sources.[1] The container should be kept tightly
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closed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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